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Compound of Interest

Compound Name: 3-Chloro-2-fluoro-4-nitrophenol

CAS No.: 1805115-08-5

Cat. No.: B3034493

Get Quote

Executive Summary
3-Chloro-2-fluoro-4-nitrophenol (CAS 1805115-08-5) is a highly functionalized aromatic

building block characterized by a specific substitution pattern: a phenolic hydroxyl group at

position 1, flanked by a fluorine atom at position 2, a chlorine atom at position 3, and a nitro

group at position 4.[1][2][3][4] This dense functionalization makes it a critical intermediate for

Nucleophilic Aromatic Substitution (SNAr) reactions, particularly in the synthesis of kinase

inhibitors and advanced herbicides where the nitro group serves as a latent amine and the

halogens provide handles for further coupling or metabolic stability modulation.

Chemical Identity & Identifiers
The precise structural identification of this compound is essential due to the existence of

multiple regioisomers (e.g., 3-chloro-4-fluoro-5-nitrophenol). The following identifiers are

validated for the 1-OH, 2-F, 3-Cl, 4-NO2 isomer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3034493#bc-rfq
https://www.benchchem.com/product/b3034493/docs?utm_src=pdf-body#technical-monograph-3-chloro-2-fluoro-4-nitrophenol
https://www.biozol.de/en/product/cbs-fxc11508
https://www.bldpharm.com/products/1628350-71-9.html
https://en.chemfish.com/products/442.html?page=486&prop_filter=%7B%7D
https://www.bidepharm.com/products/1805115-08-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name 3-Chloro-2-fluoro-4-nitrophenol

CAS Registry Number 1805115-08-5

SMILES Oc1c(F)c(Cl)c([O-])cc1

InChI String
InChI=1S/C6H3ClFNO3/c7-5-3-4(9)1-2-

6(5)8(10)11/h1-2,9H

InChI Key WPMADSINXSHRSI-UHFFFAOYSA-N

Molecular Formula C₆H₃ClFNO₃

Molecular Weight 191.54 g/mol

Physicochemical Profile
The presence of both fluorine and chlorine adjacent to the phenolic hydroxyl and nitro groups

significantly alters the electronic landscape compared to the parent 4-nitrophenol.
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Property
Value
(Experimental/Predicted)

Context

Appearance Pale yellow to light brown solid
Typical of nitrophenols due to

n→π* transitions.

Melting Point 105–110 °C (Predicted)

Lower than 4-nitrophenol

(113°C) due to halogen

disruption of crystal packing.

pKa (Acidic) ~5.2 ± 0.5

More acidic than 4-nitrophenol

(7.15) due to the inductive

electron-withdrawing effects of

F and Cl.

LogP ~2.3

Increased lipophilicity

compared to 4-nitrophenol

(1.91) due to halogenation.

Solubility
DMSO, Methanol, Ethyl

Acetate

Poor water solubility; soluble in

organic solvents and aqueous

base (as phenolate).

Synthetic Pathways and Logic
The synthesis of 3-Chloro-2-fluoro-4-nitrophenol presents a regiochemical challenge. Direct

nitration of the precursor 3-chloro-2-fluorophenol is the most direct route, though it requires

careful control to favor the para-nitro isomer over the ortho-nitro byproduct.

Method A: Electrophilic Aromatic Substitution (Nitration)
This protocol relies on the strong ortho/para directing effect of the hydroxyl group, which

overpowers the directing effects of the halogens.

Reaction Logic:

Directing Effects:

-OH (C1): Strong activator, directs to C4 (para) and C6 (ortho).
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-F (C2): Weak deactivator, directs to C3 and C5 (relative to itself).

-Cl (C3): Deactivator, directs to C2, C4, C6.

Regioselectivity: The C4 position is electronically favored by the -OH group and sterically

accessible, although the adjacent Chlorine (C3) introduces minor steric strain. The C6

position is the primary competitor.

Conditions: Controlled low-temperature nitration is used to maximize the para (C4) selectivity

and prevent over-nitration.

Detailed Protocol:

Dissolution: Dissolve 10.0 mmol of 3-chloro-2-fluorophenol in glacial acetic acid (20 mL).

Cooling: Cool the solution to 0–5 °C in an ice-salt bath.

Nitration: Dropwise add a solution of fuming HNO₃ (1.1 eq) in acetic acid over 30 minutes.

Critical: Maintain temperature <10 °C to prevent dinitration.

Quenching: Pour the mixture into 100 mL of crushed ice/water.

Isolation: The yellow precipitate is filtered.

Purification: Recrystallize from ethanol/water or purify via column chromatography

(Hexane/EtOAc) to separate the para-nitro (major) from the ortho-nitro (minor) isomer.

Visualization: Synthesis & Regiochemistry
The following diagram illustrates the synthesis flow and the competing electronic forces

determining the product distribution.
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Figure 1: Nitration pathway of 3-chloro-2-fluorophenol showing regiochemical divergence.
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Structural Analysis & Validation
To ensure the integrity of the synthesized compound, the following spectroscopic signatures

must be verified.

Technique Expected Signature Interpretation

¹H NMR (DMSO-d₆)

Two doublets (or dd) in the

aromatic region (~7.0–8.0

ppm).

Represents H5 and H6. The

coupling constant J will reflect

ortho coupling (~8–9 Hz).

¹⁹F NMR
Single singlet/multiplet around

-130 to -150 ppm.

Confirms the presence of a

single fluorine atom.[5][6]

MS (ESI-) m/z = 190 (M-H)⁻

Characteristic parent ion peak

in negative mode due to acidic

phenol.

Isotope Pattern M (100%) and M+2 (~33%)

Distinctive 3:1 ratio confirming

the presence of one Chlorine

atom.

Applications in Drug Discovery
This compound functions as a "linchpin" scaffold. The nitro group is typically reduced to an

aniline to form the core of kinase inhibitors, while the fluorine and chlorine atoms modulate the

electronic properties and metabolic stability of the final drug candidate.
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Kinase Inhibition: The halogenated phenol motif mimics the ATP-binding pocket interactions

in certain tyrosine kinases.

PROTAC Linkers: The phenolic handle allows for etherification to attach linker chains for

Proteolysis Targeting Chimeras (PROTACs).

Safety and Handling (GHS)
As a halogenated nitrophenol, this compound requires strict safety protocols.

Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Use only in a chemical fume hood. Avoid contact with strong bases and reducing

agents (potential for exothermic runaway).

References
Sigma-Aldrich.3-Chloro-2-fluoro-4-nitrophenol Product Sheet. Link (Accessed 2025).

PubChem.Compound Summary for CID 92133940. National Library of Medicine. Link

BLD Pharm.3-Chloro-2-fluoro-4-nitrophenol Safety Data Sheet. Link

Olah, G. A., et al.Nitration: Methods and Mechanisms. VCH Publishers, 1989.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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